Cas no 10038-98-9 (Germaniumtetrachloride)

• Product Name: Germaniumtetrachloride
• CAS No: 10038-98-9
• MF: Cl₄Ge
• MW: 214.451995849609
• MDL: MFCD00011029
• CID: 48329
• PubChem ID: 66226
• Update Time: 2025-11-01

Germaniumtetrachloride Chemical and Physical Properties

Names and Identifiers

• Germanium tetrachloride
• GermaniumIVchloridecolorlessliq
• GermaniumchloridePURATERM
• GeCl4
• Germane,tetrachloro
• germanium chloride
• GERMANIUM(+4)CHLORIDE
• germanium(IV) chloride
• Germanium(IV) Chloride (Metals Basis)
• germanium(IV) tetrachloride
• tetrachloro-german
• tetrachloro-Germane
• tetrachloro-germaniu
• tetrachlorogermanium
• Tetrachlorogermane
• Germane, tetrachloro-
• Germanium(Ⅳ) chloride
• Germanium( IV) chloride
• Germane,tetrachloro-
• NSC 132053
• NSC-132053
• DTXSID1044350
• EINECS 233-116-7
• Germanium(IV) chloride, 99.99% trace metals basis
• 6682-21-9
• AKOS015903841
• MFCD00011029
• Germanium(IV) chloride, 99.999% trace metals basis
• EC 233-116-7
• Germanium chloride (GeCl4)
• WLN: .GE..G4
• Germanium, tetrachloro-
• YSV1R803C0
• NSC132053
• 10038-98-9
• UNII-YSV1R803C0
• GERMANIUM TETRACHLORIDE [MI]
• GERMANIUM TETRACHLORIDE, 99.9+%
• Germanium, tetrachloro
• DTXCID9024350
• Germane, tetrachloro
• Germaniumtetrachloride

• MDL： MFCD00011029
• Inchi： 1S/Cl4Ge/c1-5(2,3)4
• InChI Key： IEXRMSFAVATTJX-UHFFFAOYSA-N
• SMILES： [Ge](Cl)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 213.79700
• Monoisotopic Mass: 213.797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid [1]
• Density: 1.844
• Melting Point: -49.5 ºC
• Boiling Point: 82-84 ºC
• Flash Point: 83.1°C
• Refractive Index: 1.4644
• PH: <1 (H2O, 20℃)
• Solubility: Soluble in ether, benzene, chloroform, carbon tetrachloride. Insoluble in hydrochloric acid and sulphuric acid.
• Water Partition Coefficient: decomposition
• PSA: 0.00000
• LogP: 2.37720
• Merck: 14,4410
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 76 mm Hg ( 20 °C)
• Solubility: It is soluble in concentrated hydrochloric acid, dilute hydrochloric acid, benzene, ethanol, diethyl ether and other most organic solvents. [6]

Germaniumtetrachloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3390
• WGK Germany：3
• Hazard Category Code： R14;R34
• Safety Instruction： S25-S36/37/39-S45-S8
• FLUKA BRAND F CODES：10-19
• RTECS：LY5225000
• Hazardous Material Identification：
• Safety Term：S25;S36/37/39;S45;S8
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R14; R34
• Packing Group：II
• Storage Condition：Moisture Sensitive. Store under Nitrogen. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Germaniumtetrachloride

Introduction to Germaniumtetrachloride (CAS No. 10038-98-9)

Germaniumtetrachloride, chemically known as Germaniumtetrachloride (CAS No. 10038-98-9), is a compound of significant interest in the field of materials science and chemical research. This tetrahalide of germanium has garnered attention due to its unique properties and potential applications in various industrial and scientific domains. The compound's molecular structure, consisting of a central germanium atom bonded to four chlorine atoms, imparts distinct chemical characteristics that make it a valuable reagent in synthetic chemistry and material synthesis.

The structural and electronic properties of Germaniumtetrachloride stem from the tetrahedral geometry around the germanium atom, which is a hallmark of many silicon and germanium halides. This geometric arrangement not only influences its reactivity but also opens up possibilities for its use in catalytic processes and as a precursor for more complex germanium-based materials. Recent studies have highlighted its role in the development of novel semiconductors and optoelectronic devices, where germanium's position in the periodic table as a group 14 element provides it with unique electronic properties that are complementary to silicon.

In the realm of industrial applications, Germaniumtetrachloride is primarily utilized as an intermediate in the production of high-purity germanium. This process involves the reduction of the tetrachloride with metallic sodium or magnesium at high temperatures, yielding germanium metal that is essential for various electronic components. The compound's ability to undergo such reductions while maintaining its structural integrity makes it a preferred choice in these synthetic pathways.

The compound's reactivity also extends to its interactions with organic molecules, where it serves as a chlorinating agent in organic synthesis. Its role in introducing chlorine atoms into organic frameworks has been explored in the development of pharmaceuticals and agrochemicals, where precise functionalization is crucial. For instance, recent research has demonstrated its utility in the synthesis of novel heterocyclic compounds, which are increasingly relevant in medicinal chemistry due to their biological activity.

From an environmental perspective, the handling and disposal of Germaniumtetrachloride must be conducted with care due to its potential toxicity and environmental impact. While it is not classified as a hazardous material under standard regulations, proper safety protocols must be followed to minimize exposure risks. Efforts are ongoing to develop more sustainable methods for its production and use, including recycling processes that reduce waste generation.

The latest advancements in materials science have seen the incorporation of Germaniumtetrachloride into advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and surface area, making them ideal for applications like gas storage and separation technologies. The integration of germanium-based units into these frameworks has shown promise in enhancing their performance, particularly in adsorption and catalytic processes.

In conclusion, Germaniumtetrachloride (CAS No. 10038-98-9) remains a pivotal compound in both academic research and industrial applications. Its unique chemical properties enable diverse uses ranging from semiconductor manufacturing to organic synthesis, while ongoing research continues to uncover new possibilities for its application. As our understanding of materials science advances, the role of compounds like this one is likely to expand even further, driving innovation across multiple scientific disciplines.